Cas no 1346818-41-4 ((1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol)
(1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol
- Benzenemethanol, 5-fluoro-2-methoxy-α-methyl-, (αR)-
- (R)-1-(5-fluoro-2-methoxyphenyl)ethanol
-
- Inchi: 1S/C9H11FO2/c1-6(11)8-5-7(10)3-4-9(8)12-2/h3-6,11H,1-2H3/t6-/m1/s1
- InChI Key: VLBOHPCLXJIASU-ZCFIWIBFSA-N
- SMILES: [C@@H](C1C=C(F)C=CC=1OC)(O)C
Experimental Properties
- Density: 1.144±0.06 g/cm3(Predicted)
- Boiling Point: 267.4±30.0 °C(Predicted)
- pka: 14.15±0.20(Predicted)
(1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1854498-0.05g |
(1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol |
1346818-41-4 | 0.05g |
$468.0 | 2023-09-18 | ||
| Enamine | EN300-1854498-0.1g |
(1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol |
1346818-41-4 | 0.1g |
$490.0 | 2023-09-18 | ||
| Enamine | EN300-1854498-0.25g |
(1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol |
1346818-41-4 | 0.25g |
$513.0 | 2023-09-18 | ||
| Enamine | EN300-1854498-0.5g |
(1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol |
1346818-41-4 | 0.5g |
$535.0 | 2023-09-18 | ||
| Enamine | EN300-1854498-1.0g |
(1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol |
1346818-41-4 | 1g |
$943.0 | 2023-06-03 | ||
| Enamine | EN300-1854498-2.5g |
(1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol |
1346818-41-4 | 2.5g |
$1089.0 | 2023-09-18 | ||
| Enamine | EN300-1854498-5.0g |
(1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol |
1346818-41-4 | 5g |
$2732.0 | 2023-06-03 | ||
| Enamine | EN300-1854498-10.0g |
(1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol |
1346818-41-4 | 10g |
$4052.0 | 2023-06-03 | ||
| Enamine | EN300-1854498-1g |
(1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol |
1346818-41-4 | 1g |
$557.0 | 2023-09-18 | ||
| Enamine | EN300-1854498-5g |
(1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol |
1346818-41-4 | 5g |
$1614.0 | 2023-09-18 |
(1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on (1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol
Compound Introduction: (1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol (CAS No. 1346818-41-4)
The compound (1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol, identified by its CAS number 1346818-41-4, is a significant molecule in the field of pharmaceutical chemistry. This chiral alcohol features a benzene ring substituted with both a fluoro group at the 5-position and a methoxy group at the 2-position, making it a versatile scaffold for drug discovery and development. The stereochemistry at the chiral center, specifically the (1R) configuration, plays a crucial role in determining its biological activity and pharmacokinetic properties.
In recent years, there has been growing interest in fluoro-substituted aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of the fluoro group in (1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol contributes to its potential as a building block for novel therapeutic agents. Studies have demonstrated that fluorine atoms can modulate the electronic properties of molecules, leading to more potent and selective interactions with enzymes and receptors.
The methoxy group in this compound also adds to its pharmacological significance. Methoxy-substituted aromatic rings are commonly found in bioactive molecules, often contributing to their solubility and bioavailability. The combination of these two substituents makes (1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol an attractive candidate for further exploration in medicinal chemistry.
Current research in the field of drug discovery has highlighted the importance of chiral centers in optimizing drug candidates. The (1R) configuration of this compound suggests that it may exhibit enantioselective interactions with biological targets, which could lead to improved therapeutic efficacy and reduced side effects. This aspect has prompted several academic and industrial groups to investigate its potential applications in developing new drugs.
One of the most promising areas of research involving (1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol is its role as a precursor in synthesizing more complex molecules. The chiral alcohol can be easily modified through various chemical reactions, such as esterification, alkylation, or coupling reactions, to generate novel derivatives with tailored biological activities. These derivatives could then be screened for their efficacy against various diseases, including cancer, inflammation, and neurological disorders.
Recent studies have also explored the pharmacokinetic properties of fluoro-substituted compounds like (1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol. The fluoro group is known to enhance lipophilicity and metabolic stability, which can lead to longer half-lives and improved bioavailability of drugs. This characteristic makes it particularly valuable for developing oral formulations that require sustained release and minimal dosing frequency.
In addition to its pharmaceutical applications, this compound has shown potential in materials science. Fluoro-substituted aromatic compounds are often used in the development of advanced materials due to their unique electronic properties. For instance, they can be incorporated into organic semiconductors or liquid crystals, where their ability to modulate electron delocalization can enhance device performance.
The synthesis of (1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol typically involves multi-step organic reactions starting from commercially available precursors. Key steps include functional group transformations such as halogenation, alkylation, and reduction processes. The stereochemistry at the chiral center is carefully controlled using chiral auxiliaries or catalysts to ensure high enantiomeric purity.
Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability. Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times and improved yields, making it more feasible to explore derivatives for drug development.
The biological activity of (1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol is currently under investigation by several research teams. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes involved in disease pathways. Further research is needed to fully elucidate its mechanism of action and identify potential therapeutic applications.
Given its structural features and potential biological activity, this compound represents a valuable asset for medicinal chemists seeking to develop new drugs. Its versatility as a scaffold allows for the creation of diverse derivatives with tailored properties, making it a promising candidate for future pharmacological investigations.
1346818-41-4 ((1R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)